Cas no 2167233-17-0 (3-5-(aminomethyl)piperidin-2-ylaniline)

• Product Name: 3-5-(aminomethyl)piperidin-2-ylaniline
• CAS No: 2167233-17-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6388887
• PubChem ID: 165551406
• Update Time: 2025-05-19

3-5-(aminomethyl)piperidin-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-5-(aminomethyl)piperidin-2-ylaniline
• 2167233-17-0
• EN300-1477137
• 3-[5-(aminomethyl)piperidin-2-yl]aniline

• Inchi： 1S/C12H19N3/c13-7-9-4-5-12(15-8-9)10-2-1-3-11(14)6-10/h1-3,6,9,12,15H,4-5,7-8,13-14H2
• InChI Key： MUJPBQXVAGDQEM-UHFFFAOYSA-N
• SMILES： N1CC(CN)CCC1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-5-(aminomethyl)piperidin-2-ylaniline

Introduction to 3,5-(Aminomethyl)piperidin-2-ylaniline (CAS No. 2167233-17-0)

3,5-(Aminomethyl)piperidin-2-ylaniline (CAS No. 2167233-17-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 3,5-(aminomethyl)piperidin-2-ylaniline features a piperidine ring with an aminomethyl group at the 3 and 5 positions, and an aniline moiety attached to the 2-position. This configuration imparts the molecule with specific pharmacological properties that make it a promising candidate for drug development. Recent studies have highlighted its potential in modulating various signaling pathways and receptors, which are crucial for treating a range of diseases.

In the context of medicinal chemistry, 3,5-(aminomethyl)piperidin-2-ylaniline has been investigated for its ability to interact with specific protein targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs currently on the market. GPCRs play a central role in numerous physiological processes, including neurotransmission, immune responses, and cellular signaling. By modulating these receptors, 3,5-(aminomethyl)piperidin-2-ylaniline could potentially offer new therapeutic strategies for conditions such as chronic pain, neurodegenerative disorders, and inflammatory diseases.

Beyond its interactions with GPCRs, 3,5-(aminomethyl)piperidin-2-ylaniline has also shown promise in modulating ion channels and enzymes. For instance, preliminary studies have indicated that it can influence the activity of voltage-gated sodium channels (NaV), which are implicated in pain transmission and neuronal excitability. This property makes it a potential candidate for developing novel analgesics that target NaV channels more selectively than existing drugs.

In addition to its pharmacological properties, the synthesis and structural optimization of 3,5-(aminomethyl)piperidin-2-ylaniline have been areas of active research. Chemists have explored various synthetic routes to improve the yield and purity of this compound. One common approach involves the use of palladium-catalyzed coupling reactions to construct the piperidine ring and attach the aminomethyl groups. These synthetic methods not only enhance the efficiency of production but also allow for the introduction of functional groups that can further tailor the compound's biological activity.

The safety profile of 3,5-(aminomethyl)piperidin-2-ylaniline is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity in vitro and does not cause significant adverse effects in animal models at therapeutic doses. These findings suggest that it has a favorable safety margin, which is essential for advancing it through clinical trials.

Clinical trials are currently underway to evaluate the efficacy and safety of 3,5-(aminomethyl)piperidin-2-ylaniline in human subjects. Early-phase trials have focused on assessing its pharmacokinetic properties and determining optimal dosing regimens. Preliminary results have been encouraging, with the compound demonstrating good bioavailability and a favorable pharmacokinetic profile. Ongoing Phase II trials aim to further investigate its therapeutic potential in specific disease indications.

In conclusion, 3,5-(aminomethyl)piperidin-2-ylaniline (CAS No. 2167233-17-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new treatments for various diseases. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for improving patient outcomes in clinical settings.